7,8-Dimethoxy-quinoxalin-2-one
Cat. No. B8291040
M. Wt: 206.20 g/mol
InChI Key: VZBJYFUXQISGSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08716280B2
Procedure details
A solution of 7,8-dimethoxy-quinoxalin-2-one (5.0 g, 24.25 mmol, 1.0 eq) in phosphorus oxychloride (25 mL, 268.21 mmol, 11.06 eq) is heated under reflux for 1 hour. Then the reaction mixture is cooled down to room temperature and the solvent is evaporated. The residue is poured into ice water, the resulting mixture is neutralized with saturated sodium hydrogen carbonate and extracted with ethyl acetate (3×50 mL). The combined organic layers are dried over sodium sulfate, filtered and concentrated to give a crude product that is purified by column chromatography (silica gel, eluent: hexane:ethyl acetate, 2:1 to 1:1, v/v) to afford 2-chloro-7,8-dimethoxy-quinoxaline as a light yellow solid (4.2 g, 77% yield).
Yield
77%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[C:12]([O:13][CH3:14])=[C:11]2[C:6]([N:7]=[CH:8][C:9](=O)[NH:10]2)=[CH:5][CH:4]=1.P(Cl)(Cl)([Cl:18])=O.CCCCCC>C(OCC)(=O)C>[Cl:18][C:9]1[CH:8]=[N:7][C:6]2[C:11](=[C:12]([O:13][CH3:14])[C:3]([O:2][CH3:1])=[CH:4][CH:5]=2)[N:10]=1
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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|
Smiles
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COC1=CC=C2N=CC(NC2=C1OC)=O
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Name
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|
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Quantity
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25 mL
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|
Type
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reactant
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Smiles
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P(=O)(Cl)(Cl)Cl
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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|
Type
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reactant
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Smiles
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CCCCCC
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 1 hour
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent is evaporated
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ADDITION
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Type
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ADDITION
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Details
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The residue is poured into ice water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (3×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers are dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give a crude product that
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CUSTOM
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Type
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CUSTOM
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|
Details
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is purified by column chromatography (silica gel, eluent
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
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ClC1=NC2=C(C(=CC=C2N=C1)OC)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.2 g | |
| YIELD: PERCENTYIELD | 77% | |
| YIELD: CALCULATEDPERCENTYIELD | 77.1% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
